Cas no 1803125-70-3 (tert-Butyl (2,5-difluoropyridin-4-yl)carbamate)
tert-Butyl (2,5-difluoropyridin-4-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 1803125-70-3
- EN300-26255461
- Tert-butyl 2,5-difluoropyridin-4-ylcarbamate
- tert-Butyl (2,5-difluoropyridin-4-yl)carbamate
- tert-Butyl(2,5-difluoropyridin-4-yl)carbamate
- SCHEMBL16992932
- F12622
- tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate
- CS-0343595
- Carbamic acid, N-(2,5-difluoro-4-pyridinyl)-, 1,1-dimethylethyl ester
-
- MDL: MFCD29920447
- Inchi: 1S/C10H12F2N2O2/c1-10(2,3)16-9(15)14-7-4-8(12)13-5-6(7)11/h4-5H,1-3H3,(H,13,14,15)
- InChI Key: UGTQTKFWGWDWMI-UHFFFAOYSA-N
- SMILES: FC1=CN=C(C=C1NC(=O)OC(C)(C)C)F
Computed Properties
- Exact Mass: 230.08668395g/mol
- Monoisotopic Mass: 230.08668395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 51.2Ų
tert-Butyl (2,5-difluoropyridin-4-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26255461-0.05g |
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate |
1803125-70-3 | 95% | 0.05g |
$647.0 | 2024-06-18 | |
| Enamine | EN300-26255461-0.1g |
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate |
1803125-70-3 | 95% | 0.1g |
$678.0 | 2024-06-18 | |
| Enamine | EN300-26255461-0.25g |
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate |
1803125-70-3 | 95% | 0.25g |
$708.0 | 2024-06-18 | |
| Enamine | EN300-26255461-0.5g |
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate |
1803125-70-3 | 95% | 0.5g |
$739.0 | 2024-06-18 | |
| Enamine | EN300-26255461-1.0g |
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate |
1803125-70-3 | 95% | 1.0g |
$770.0 | 2024-06-18 | |
| Enamine | EN300-26255461-2.5g |
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate |
1803125-70-3 | 95% | 2.5g |
$1509.0 | 2024-06-18 | |
| Enamine | EN300-26255461-5.0g |
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate |
1803125-70-3 | 95% | 5.0g |
$2235.0 | 2024-06-18 | |
| Enamine | EN300-26255461-10.0g |
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate |
1803125-70-3 | 95% | 10.0g |
$3315.0 | 2024-06-18 | |
| Enamine | EN300-26255461-1g |
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate |
1803125-70-3 | 1g |
$770.0 | 2023-09-14 | ||
| Enamine | EN300-26255461-5g |
tert-butyl N-(2,5-difluoropyridin-4-yl)carbamate |
1803125-70-3 | 5g |
$2235.0 | 2023-09-14 |
tert-Butyl (2,5-difluoropyridin-4-yl)carbamate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on tert-Butyl (2,5-difluoropyridin-4-yl)carbamate
Recent Advances in the Study of tert-Butyl (2,5-difluoropyridin-4-yl)carbamate (CAS: 1803125-70-3)
In recent years, tert-Butyl (2,5-difluoropyridin-4-yl)carbamate (CAS: 1803125-70-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and carbamate functionality, has been the subject of numerous studies aimed at exploring its potential applications in drug discovery and development. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.
The synthesis of tert-Butyl (2,5-difluoropyridin-4-yl)carbamate has been optimized in recent studies to improve yield and purity. Researchers have employed various synthetic routes, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, to achieve efficient and scalable production. These advancements have facilitated the broader availability of the compound for further biological evaluation and have underscored its versatility as a building block in medicinal chemistry.
Biological studies have revealed that tert-Butyl (2,5-difluoropyridin-4-yl)carbamate exhibits promising activity against a range of molecular targets. In particular, its interaction with kinase enzymes has been a focal point of research, given the critical role of kinases in various disease pathways. Preliminary in vitro assays have demonstrated inhibitory effects on specific kinase isoforms, suggesting potential applications in oncology and inflammatory diseases. Further mechanistic studies are underway to elucidate the precise binding modes and downstream effects of this compound.
In addition to its kinase inhibitory properties, tert-Butyl (2,5-difluoropyridin-4-yl)carbamate has shown potential as a precursor in the synthesis of more complex pharmacophores. Recent work has highlighted its utility in the development of prodrugs and targeted delivery systems, where its carbamate group serves as a key functional handle for further modifications. These findings open new avenues for the design of next-generation therapeutics with improved pharmacokinetic and pharmacodynamic profiles.
Despite these promising developments, challenges remain in the clinical translation of tert-Butyl (2,5-difluoropyridin-4-yl)carbamate-based compounds. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through rigorous preclinical testing. Ongoing research is focused on optimizing the compound's structure-activity relationships to enhance its therapeutic index and minimize adverse effects. Collaborative efforts between academia and industry are expected to accelerate progress in this area.
In conclusion, tert-Butyl (2,5-difluoropyridin-4-yl)carbamate (CAS: 1803125-70-3) represents a valuable scaffold in modern drug discovery. Its synthetic accessibility, diverse biological activity, and potential for further derivatization make it a compound of enduring interest. As research continues to uncover its full therapeutic potential, this molecule is poised to play a pivotal role in the development of novel treatments for a variety of diseases. Future studies will likely focus on expanding its applications and addressing the remaining challenges in its clinical development.
1803125-70-3 (tert-Butyl (2,5-difluoropyridin-4-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)